2-chloro-5-{[(3-fluorophenyl)amino]sulfonyl}-N-phenylbenzamide

• IUPAC Name: 2-chloro-5-[(3-fluorophenyl)sulfamoyl]-N-phenylbenzamide
• InChI: InChI=1S/C19H14ClFN2O3S/c20-18-10-9-16(27(25,26)23-15-8-4-5-13(21)11-15)12-17(18)19(24)22-14-6-2-1-3-7-14/h1-12,23H,(H,22,24)
• InChI Key: XBOXQAJFRDMQLJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=C(C=CC(=C2)S(=O)(=O)NC3=CC(=CC=C3)F)Cl
• Molecular Formula: C19H14ClFN2O3S
• Molecular Weight: 404.8 g/mol

Description

2-chloro-5-{[(3-fluorophenyl)amino]sulfonyl}-N-phenylbenzamide, also known as CFPS, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CFPS is a sulfonamide derivative that belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs). In

Mechanism of Action

The mechanism of action of 2-chloro-5-{[(3-fluorophenyl)amino]sulfonyl}-N-phenylbenzamide is not fully understood. However, it is believed that this compound exerts its therapeutic effects by inhibiting the activity of cyclooxygenase (COX) enzymes. COX enzymes are responsible for the synthesis of prostaglandins, which are involved in the inflammatory response. By inhibiting COX enzymes, this compound reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). This compound has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in the inflammatory response.

Advantages and Limitations for Lab Experiments

2-chloro-5-{[(3-fluorophenyl)amino]sulfonyl}-N-phenylbenzamide has several advantages for lab experiments. It is relatively easy to synthesize and has a high degree of purity. This compound is also stable under a wide range of conditions, making it suitable for use in various experimental settings. However, this compound has some limitations as well. It is not very soluble in water, which can make it difficult to use in aqueous-based experiments. This compound is also relatively expensive, which can limit its use in some research settings.

Future Directions

2-chloro-5-{[(3-fluorophenyl)amino]sulfonyl}-N-phenylbenzamide has several potential future directions for research. One area of interest is the development of this compound analogs with improved therapeutic properties. Another area of interest is the investigation of the potential neuroprotective effects of this compound in neurodegenerative diseases. Additionally, the use of this compound in combination with other drugs for the treatment of cancer is an area of active research. Overall, this compound has a promising future in scientific research and has the potential to contribute significantly to the development of new therapeutic agents.

Scientific Research Applications

2-chloro-5-{[(3-fluorophenyl)amino]sulfonyl}-N-phenylbenzamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, analgesic, and antipyretic properties. This compound has also been shown to have potential in the treatment of cancer, Alzheimer's disease, and Parkinson's disease.